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Compound of Interest

Compound Name: 4-Bromomethylbiphenyl!

Cat. No.: B128765

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Bromomethylbiphenyl (CAS
No. 2567-29-5), a key organic intermediate. The guide details its commercial availability from
various suppliers, presents its physicochemical properties in a structured format, and outlines a
detailed experimental protocol for its synthesis. Furthermore, it explores the primary
applications of this compound in research and development, particularly in the pharmaceutical
and materials science sectors.

Commercial Availability and Suppliers

4-Bromomethylbiphenyl is readily available from a range of chemical suppliers catering to
research and bulk manufacturing needs. The purity levels and available quantities vary among
suppliers, allowing researchers to select a grade that is most appropriate for their specific
application. Below is a summary of prominent suppliers and their offerings.

Table 1: Commercial Suppliers of 4-Bromomethylbiphenyl
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) ) Available
Supplier Product Number(s) Purity .
Quantities
Thermo Scientific AC368950050,
. 96% 50,25¢g
Chemicals 368950050
TCIl America B18475G >98.0% (GC) 50,259
Sigma-Aldrich SY3H3D678F51 98% Custom
CymitQuimica N/A Min. 95% 259,509g,100¢g
S 59,25 g, 100 g, 500
Apollo Scientific OR315762 97%
g, 2.5kg
Otto Chemie Pvt. Ltd. B 2621 98% 59,259, 10049, 1kg
Clearsynth CS-T-08502 N/A Custom
SynQuest
) 1700-9-59 N/A Custom
Laboratories
Santa Cruz
) sc-223408 N/A Custom
Biotechnology

Physicochemical Properties

A thorough understanding of the physicochemical properties of 4-Bromomethylbiphenyl is

essential for its safe handling, storage, and application in experimental work.

Table 2: Physicochemical Data of 4-Bromomethylbiphenyl
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Property Value Reference

CAS Number 2567-29-5 [1112]

Molecular Formula C13Hu1Br [31141[5]

Molecular Weight 247.13 g/mol [31141[5]
White to light yellow crystalline

Appearance [3]
powder

Melting Point 83-86°C

Boiling Point 140 °C

Purity 295% - 98% [3]

B Soluble in various organic

Solubility
solvents.
HZQLUIZFUXNFHK-

InChl Key [3]
UHFFFAOYSA-N

SMILES BrCclccc(-c2cccec2)ccl [3]

Synthesis of 4-Bromomethylbiphenyl

The most common laboratory-scale synthesis of 4-Bromomethylbiphenyl involves the free-

radical bromination of 4-methylbiphenyl. This reaction selectively targets the benzylic position

due to the stability of the resulting benzylic radical. N-Bromosuccinimide (NBS) is a widely used

brominating agent for this transformation, often in the presence of a radical initiator.

Experimental Protocol: Free-Radical Bromination of 4-

Methylbiphenyl

This protocol describes a general procedure for the synthesis of 4-Bromomethylbiphenyl

using N-Bromosuccinimide and a radical initiator.

Materials:

e 4-Methylbiphenyl
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e N-Bromosuccinimide (NBS)

e 2,2'-Azobisisobutyronitrile (AIBN) or Benzoyl Peroxide (BPO)

o Anhydrous carbon tetrachloride (CCla) or other suitable non-polar solvent
e Sodium bicarbonate solution (saturated)

 Brine (saturated sodium chloride solution)

¢ Anhydrous magnesium sulfate (MgSOQOa) or sodium sulfate (Na2S0Oa)
Equipment:

Round-bottom flask

» Reflux condenser

e Magnetic stirrer and stir bar

e Heating mantle

e Separatory funnel

e Rotary evaporator

o Standard laboratory glassware
Procedure:

o Reaction Setup: In a dry round-bottom flask, dissolve 4-methylbiphenyl (1 equivalent) in
anhydrous carbon tetrachloride.

o Addition of Reagents: Add N-Bromosuccinimide (1.05 to 1.1 equivalents) and a catalytic
amount of a radical initiator such as AIBN or BPO to the solution.

o Reaction Conditions: Heat the reaction mixture to reflux with vigorous stirring. The reaction
can be initiated by heat or photochemical means (e.g., a UV lamp).[6] Monitor the progress
of the reaction by thin-layer chromatography (TLC) or gas chromatography (GC).
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Work-up: Once the reaction is complete (typically indicated by the disappearance of the
starting material), cool the mixture to room temperature. Filter the solid succinimide
byproduct and wash it with a small amount of cold carbon tetrachloride.

Extraction: Transfer the filtrate to a separatory funnel and wash sequentially with saturated
sodium bicarbonate solution, water, and brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or
sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary
evaporator.

Purification: The crude product can be further purified by recrystallization from a suitable
solvent system (e.g., hexanes or ethanol) to yield pure 4-Bromomethylbiphenyl.

Applications in Research and Development

4-Bromomethylbiphenyl serves as a versatile building block in organic synthesis, primarily
due to the reactive bromomethyl group which can readily undergo nucleophilic substitution

reactions.

Pharmaceutical Synthesis: It is a crucial intermediate in the synthesis of various active
pharmaceutical ingredients (APIs). The biphenyl moiety is a common scaffold in drug design,
and the bromomethyl group allows for the facile introduction of this scaffold into larger
molecules. While its analog, 4'-Bromomethyl-2-cyanobiphenyl, is more famously used in the
synthesis of sartan-class antihypertensive drugs, 4-Bromomethylbiphenyl itself is valuable
for creating other complex drug candidates.[7][8]

Materials Science: The rigid biphenyl structure makes this compound a useful precursor for
the synthesis of liquid crystals and organic light-emitting diodes (OLEDS).

Polymer Chemistry: It can be used as an initiator in atom transfer radical polymerization
(ATRP), a controlled polymerization technique that allows for the synthesis of well-defined
polymers.[5]

Visualizations
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To further elucidate the information presented, the following diagrams have been generated
using the DOT language.

Major Suppliers
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Caption: Supplier landscape for 4-Bromomethylbiphenyl.
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Caption: Synthetic pathway for 4-Bromomethylbiphenyl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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